3-[(3-chlorothiophen-2-yl)methylamino]-N-(2-hydroxyethyl)benzamide

• IUPAC Name: 3-[(3-chlorothiophen-2-yl)methylamino]-N-(2-hydroxyethyl)benzamide
• InChI: InChI=1S/C14H15ClN2O2S/c15-12-4-7-20-13(12)9-17-11-3-1-2-10(8-11)14(19)16-5-6-18/h1-4,7-8,17-18H,5-6,9H2,(H,16,19)
• InChI Key: KHMYGXKVCWYSEG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NCC2=C(C=CS2)Cl)C(=O)NCCO
• Molecular Formula: C14H15ClN2O2S
• Molecular Weight: 310.8 g/mol

Description

3-[(3-chlorothiophen-2-yl)methylamino]-N-(2-hydroxyethyl)benzamide is an organic compound that features a benzamide core with a 3-chlorothiophen-2-yl group and a hydroxyethyl substituent

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(3-chlorothiophen-2-yl)methylamino]-N-(2-hydroxyethyl)benzamide typically involves multiple steps:

Formation of the Thiophene Derivative: The starting material, 3-chlorothiophene, undergoes a halogenation reaction to introduce the chlorine atom at the 2-position.

Aminomethylation: The chlorinated thiophene is then reacted with formaldehyde and a primary amine to form the aminomethyl derivative.

Coupling with Benzamide: The aminomethyl thiophene derivative is coupled with 2-hydroxyethylbenzamide under conditions that facilitate amide bond formation, such as using coupling reagents like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-hydroxybenzotriazole).

Industrial Production Methods

Industrial production of this compound would likely follow similar synthetic routes but on a larger scale, utilizing batch or continuous flow reactors to optimize yield and purity. Key considerations include the availability of starting materials, reaction scalability, and cost-effectiveness of the process.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the thiophene ring, leading to sulfoxide or sulfone derivatives.

Reduction: Reduction reactions can target the amide group, potentially converting it to an amine.

Substitution: The chlorine atom on the thiophene ring can be substituted with various nucleophiles, such as amines or thiols, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Reagents like m-chloroperbenzoic acid (m-CPBA) or hydrogen peroxide can be used.

Reduction: Lithium aluminum hydride (LiAlH4) or catalytic hydrogenation are common methods.

Substitution: Nucleophilic substitution reactions often use bases like sodium hydride (NaH) or potassium carbonate (K2CO3).

Major Products

Oxidation: Thiophene sulfoxides or sulfones.

Reduction: Corresponding amines.

Substitution: Various substituted thiophene derivatives depending on the nucleophile used.

Scientific Research Applications

3-[(3-chlorothiophen-2-yl)methylamino]-N-(2-hydroxyethyl)benzamide has several applications in scientific research:

Medicinal Chemistry: It can be explored as a potential drug candidate due to its structural features that may interact with biological targets.

Material Science: The compound’s unique electronic properties make it a candidate for use in organic electronics or as a building block for more complex materials.

Biological Studies: It can be used as a probe to study enzyme interactions or as a ligand in receptor binding studies.

Mechanism of Action

The mechanism of action of 3-[(3-chlorothiophen-2-yl)methylamino]-N-(2-hydroxyethyl)benzamide would depend on its specific application. In medicinal chemistry, it might interact with specific enzymes or receptors, modulating their activity. The molecular targets could include kinases, proteases, or G-protein coupled receptors, with pathways involving inhibition or activation of these targets.

Comparison with Similar Compounds

Similar Compounds

• **3-[(3-chlorothiophen-2-yl)methylamino]-N-(2-hydroxyethyl)benzamide can be compared with other benzamide derivatives such as N-(2-hydroxyethyl)-3-(thiophen-2-yl)benzamide or 3-(methylamino)-N-(2-hydroxyethyl)benzamide.

Thiophene derivatives: Compounds like 3-chlorothiophene-2-carboxamide or 2-(methylthio)thiophene.

Uniqueness

The uniqueness of 3-[(3-chlorothiophen-2-yl)methylamino]-N-(2-hydroxyethyl)benzamide lies in its combination of a chlorinated thiophene ring and a hydroxyethyl-substituted benzamide, which may confer distinct electronic and steric properties, making it suitable for specific applications in medicinal chemistry and material science.

This detailed overview provides a comprehensive understanding of 3-[(3-chlorothiophen-2-yl)methylamino]-N-(2-hydroxyethyl)benzamide, covering its synthesis, reactions, applications, and comparisons with similar compounds